4-Chloroimidazo[2,1-f][1,2,4]triazine

• IUPAC Name: 4-chloroimidazo[2,1-f][1,2,4]triazine
• InChI: InChI=1S/C5H3ClN4/c6-4-5-7-1-2-10(5)9-3-8-4/h1-3H
• InChI Key: FNGVVEJUMKPTSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C(=NC=N2)Cl
• Molecular Formula: C5H3ClN4
• DSSTOX Substance ID: DTXSID90671985
• Molecular Weight: 154.56 g/mol
• CAS RN: 1206825-03-7

Description

“4-Chloroimidazo[2,1-f][1,2,4]triazine” is a chemical compound with the molecular formula C5H3ClN4. It has a molecular weight of 154.56. It is a yellow solid and is stored at temperatures between 0-8°C.

Synthesis Analysis

The synthesis of “4-Chloroimidazo[2,1-f][1,2,4]triazine” and similar compounds has been a subject of research. For instance, a study describes a newly developed synthetic methodology for producing a related compound, Pyrrolo[2,1-f][1,2,4]triazine, which is an important regulatory starting material in the production of the antiviral drug remdesivir. The compound was produced using simple building blocks such as pyrrole, chloramine, and formamidine acetate.

Molecular Structure Analysis

The molecular structure of “4-Chloroimidazo[2,1-f][1,2,4]triazine” is characterized by the presence of an imidazo[2,1-f][1,2,4]triazine ring system, which is a fused ring structure containing two nitrogen atoms and one carbon atom in the imidazo ring, and three nitrogen atoms in the triazine ring.

Chemical Reactions Analysis

Triazine derivatives, including “4-Chloroimidazo[2,1-f][1,2,4]triazine”, can interfere with various signaling pathways to induce cell death. They have potential in vitro and in vivo efficacy against diverse conditions. Triazine hybrids are also able to overcome drug resistance and reduce side effects.

Physical And Chemical Properties Analysis

“4-Chloroimidazo[2,1-f][1,2,4]triazine” is a yellow solid. It has a molecular weight of 154.56. The compound is stored at temperatures between 0-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . These compounds play a crucial role in cancer therapy by inhibiting specific kinases involved in tumor growth and progression. Researchers explore 4-Chloroimidazo[2,1-f][1,2,4]triazine derivatives as potential TKIs.

Safety and Hazards

The safety data sheet for “4-Chloroimidazo[2,1-f][1,2,4]triazine” indicates that it is harmful if swallowed and causes skin irritation and serious eye damage. It may also cause respiratory irritation. Precautions for safe handling include avoiding contact with skin and eyes, avoiding inhalation of vapor or mist, and keeping away from sources of ignition.

Synthesis routes and methods

Procedure details

A mixture of ethyl 1-amino-1H-imidazole-2-carboxylate (C-4) (800 mg, 5.16 mmol, 1.0 eq) and formamidine acetate (2.68 g, 25.78 mmol, 5.0 eq) in EtOH (100 mL) is stirred at reflux overnight. The resulting mixture is cooled to RT. The solid is collected by filtration, rinsed with EtOH (3×2 mL) and petroleum ether (2 mL×3), and then dried in vacuo to afford the product, imidazo[1,2-f][1,2,4]triazin-4-ol (C-5). Imidazo[1,2-f][1,2,4]triazin-4-ol (C-5) (400 mg, 2.94 mmol, 1.0 eq) is dissolved in POCl3 (10 mL, 109.2 mmol, 37.1 eq) and the resulting mixture is stirred at reflux for 2 h. The mixture is concentrated in vacuo to remove POCl3. The residue is poured into ice water (30 mL) and neutralized with saturated aqueous NaHCO3 solution to adjust the pH to 6-7 while keeping the temperature below 5° C. The mixture is extracted with ethyl acetate (30 mL×4). The combined organic layers are washed with brine, dried over Na2SO4 and filtered. The filtrate is concentrated in vacuo and the residue is purified by flash column chromatography on silica gel (16% ethyl acetate in petro ether) to afford the product, 4-chloroimidazo[1,2-f][1,2,4]triazine (C-6).